![molecular formula C15H20N2O3 B7592151 Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate](/img/structure/B7592151.png)
Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate
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Overview
Description
Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate, also known as DMBA-PC, is a chemical compound with potential applications in scientific research. This compound is a pyrrolidine derivative and is synthesized using a specific method. The purpose of
Mechanism of Action
Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate acts as a positive allosteric modulator of nicotinic acetylcholine receptors. This means that it enhances the activity of these receptors by binding to a site on the receptor that is distinct from the site where acetylcholine binds. This compound increases the sensitivity of nicotinic acetylcholine receptors to acetylcholine, leading to an increase in receptor activation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound enhances the activity of nicotinic acetylcholine receptors in a dose-dependent manner. In vivo studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease and enhance the rewarding effects of nicotine.
Advantages and Limitations for Lab Experiments
One advantage of Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate is that it is a selective modulator of nicotinic acetylcholine receptors, meaning that it does not affect other types of receptors in the brain. This specificity allows researchers to investigate the role of nicotinic acetylcholine receptors in various physiological processes without interference from other receptors. However, one limitation of this compound is that it has a relatively short half-life, meaning that its effects are not long-lasting.
Future Directions
There are several future directions for the use of Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate in scientific research. One direction is the development of new treatments for disorders such as Alzheimer's disease and nicotine addiction. Another direction is the investigation of the role of nicotinic acetylcholine receptors in other physiological processes, such as pain perception and immune function. Additionally, the development of new compounds based on this compound could lead to more potent and long-lasting modulators of nicotinic acetylcholine receptors.
Synthesis Methods
Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate is synthesized through a multi-step process. The first step involves the reaction of 2,3-dimethylbenzoic acid with thionyl chloride to form 2,3-dimethylbenzoyl chloride. The second step involves the reaction of the 2,3-dimethylbenzoyl chloride with pyrrolidine to form 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine. Finally, the third step involves the reaction of 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine with methyl chloroformate to form this compound.
Scientific Research Applications
Methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to modulate the activity of nicotinic acetylcholine receptors, which are involved in a variety of physiological processes including learning, memory, and addiction. This compound has been used to investigate the role of nicotinic acetylcholine receptors in these processes and to develop new treatments for disorders such as Alzheimer's disease and nicotine addiction.
properties
IUPAC Name |
methyl 3-[(2,3-dimethylbenzoyl)amino]pyrrolidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O3/c1-10-5-4-6-13(11(10)2)14(18)16-12-7-8-17(9-12)15(19)20-3/h4-6,12H,7-9H2,1-3H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILSCQHXKLNJEMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)NC2CCN(C2)C(=O)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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